5-Mercapto-1,2,3-thiadiazole sodium salt
Overview
Description
5-Mercapto-1,2,3-thiadiazole sodium salt, also known as MTST, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. It is a sulfur-containing heterocyclic compound that has been synthesized and studied extensively for its unique properties and potential benefits.
Mechanism Of Action
5-Mercapto-1,2,3-thiadiazole sodium salt has been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The mechanism of action of 5-Mercapto-1,2,3-thiadiazole sodium salt is believed to be due to its ability to scavenge free radicals and inhibit the production of reactive oxygen species.
Biochemical And Physiological Effects
5-Mercapto-1,2,3-thiadiazole sodium salt has been shown to have various biochemical and physiological effects, such as reducing lipid peroxidation, improving liver function, and reducing inflammation. It has also been studied for its potential neuroprotective effects, as it has been found to inhibit the production of pro-inflammatory cytokines in the brain.
Advantages And Limitations For Lab Experiments
5-Mercapto-1,2,3-thiadiazole sodium salt has several advantages for lab experiments, including its low cost, ease of synthesis, and stability. However, there are also limitations to its use, such as its potential toxicity and the need for careful handling due to its reactive nature.
Future Directions
There are several future directions for research on 5-Mercapto-1,2,3-thiadiazole sodium salt, including its potential use as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. It could also be studied for its potential applications in the field of energy storage and conversion, as well as its use as a sensor for various analytes.
In conclusion, 5-Mercapto-1,2,3-thiadiazole sodium salt is a promising compound with potential applications in various scientific research fields. Its unique properties and potential benefits make it a valuable compound for further study and exploration.
Synthesis Methods
5-Mercapto-1,2,3-thiadiazole sodium salt can be synthesized through various methods, including the reaction of thiourea with sodium hypochlorite or the reaction of thiosemicarbazide with sodium hypochlorite. The synthesis process involves the addition of sodium hydroxide to the reaction mixture to obtain the final product.
Scientific Research Applications
5-Mercapto-1,2,3-thiadiazole sodium salt has been widely used in scientific research as a ligand in coordination chemistry, as well as a reagent in organic synthesis. It has also been studied for its potential applications in the field of electrochemistry, as it exhibits excellent electrocatalytic activity for various reactions.
properties
IUPAC Name |
sodium;thiadiazole-5-thiolate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2N2S2.Na/c5-2-1-3-4-6-2;/h1,5H;/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVUPQFWBIIOQQE-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SN=N1)[S-].[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HN2NaS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Mercapto-1,2,3-thiadiazole sodium salt | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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